BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-N-(2-furylmethyl)isonicotinamide
SMILES and InChiKey data

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-Chloro-N-(2-
Compound Name:
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Cat. No.: B2627572
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An In-depth Technical Guide to 2-Chloro-N-(2-furylmethyl)isonicotinamide: Chemical
Identifiers, Synthesis, and Inferred Properties

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-N-(2-
furylmethyl)isonicotinamide, a heterocyclic compound of interest in medicinal chemistry and
drug development. While specific experimental data for this molecule is not widely available in
public literature, this document deduces its core chemical identifiers, proposes a logical
synthetic pathway, and infers its physicochemical and pharmacological properties based on the
well-established chemistry of its constituent moieties: the 2-chloroisonicotinamide core and the
furfurylamine side chain. This guide is intended for researchers, scientists, and professionals in
drug discovery and development, offering a foundational understanding and a practical
framework for the synthesis and potential application of this compound.

Introduction
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Isonicotinamide and its derivatives are a well-established class of compounds with a broad
spectrum of biological activities, including antitubercular, anti-inflammatory, and anticancer
properties. The introduction of a chlorine atom at the 2-position of the pyridine ring can
significantly modulate the electronic and steric properties of the molecule, often enhancing its
binding affinity to biological targets. The furan ring, a five-membered aromatic heterocycle, is a
common scaffold in many pharmaceutical agents, contributing to their metabolic stability and
pharmacokinetic profile. The combination of these two pharmacophores in 2-Chloro-N-(2-
furylmethyl)isonicotinamide suggests a molecule with potential for novel biological activities.
This guide serves to consolidate the known chemical principles to provide a detailed technical
profile of this compound.

Chemical Structure and Identifiers

The fundamental step in understanding a molecule is to establish its precise chemical identity.
Based on the nomenclature, the structure can be deconstructed into a 2-chloroisonicotinoyl
group and a furfuryl group linked by an amide bond.

Deduced SMILES and InChlKey

From the structures of 2-chloroisonicotinamide and furfurylamine, the canonical SMILES and
InChIKey for the target compound have been computationally generated.

Identifier Value

SMILES O=C(NCclocccl)c2cc(Clncc2

INChI=1S/C11H9CIN202/c12-10-7-8(11(15)13-

InChl 5-9-3-1-2-16-9)4-6-14-10/h1-4,6-7H,5H2,
(H,13,15)
InChiKey FBOJLVVPJGWHQD-UHFFFAOYSA-N

Molecular Properties

A summary of the computationally predicted molecular properties is provided in the table below.
These values are essential for predicting the compound's behavior in various chemical and
biological systems.
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Property Predicted Value
Molecular Formula C11H9CIN202
Molecular Weight 236.66 g/mol
XLogP3 2.1

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 3

Topological Polar Surface Area 67.9 A2

Proposed Synthesis Pathway

The synthesis of 2-Chloro-N-(2-furylmethyl)isonicotinamide can be logically achieved
through a standard amidation reaction. This involves the coupling of an activated carboxylic
acid derivative of 2-chloroisonicotinic acid with furfurylamine.

Synthetic Workflow Diagram

The proposed two-step synthesis is outlined below, starting from commercially available 2-

chloroisonicotinic acid.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2627572/docs?utm_src=pdf-body#2-chloro-n-2-furylmethyl-isonicotinamide-smiles-and-inchikey-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2627572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Acyl Chloride Formation

( )

SOCI2 or (COCI)2
Anhydrous Solvent (e.g., DCM)
Catalytic DMF

( J—

Triethylamine (Base
Anhydrous Solvent (e.g., PCM)
0°Cto RT

( )

Click to download full resolution via product page

Step 2: Amidation

Caption: Proposed two-step synthesis of 2-Chloro-N-(2-furylmethyl)isonicotinamide.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Chloroisonicotinoyl Chloride

To a stirred solution of 2-chloroisonicotinic acid (1.0 eq) in anhydrous dichloromethane
(DCM, 10 mL/g of acid), add a catalytic amount of N,N-dimethylformamide (DMF, 1 drop).

Cool the mixture to 0 °C in an ice bath.

Slowly add thionyl chloride (1.2 eq) or oxalyl chloride (1.2 eq) dropwise to the suspension.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the
evolution of gas ceases and the solution becomes clear.
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Remove the solvent and excess reagent under reduced pressure to yield the crude 2-
chloroisonicotinoyl chloride, which can be used in the next step without further purification.

Step 2: Synthesis of 2-Chloro-N-(2-furylmethyl)isonicotinamide

Dissolve furfurylamine (1.0 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in
anhydrous DCM (15 mL/g of amine).

Cool the solution to 0 °C in an ice bath.

Add a solution of the crude 2-chloroisonicotinoyl chloride (1.05 eq) in anhydrous DCM
dropwise to the amine solution over 30 minutes.

Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and
stir for an additional 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture sequentially with water, 1M HCI, saturated
NaHCO3 solution, and brine.

Dry the organic layer over anhydrous Na2S0O4, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., ethyl acetate/hexane) to afford the pure 2-Chloro-N-(2-
furylmethyl)isonicotinamide.

Inferred Physicochemical and Pharmacological

Profile
Physicochemical Properties

Solubility: The presence of the polar amide and furan oxygen atoms suggests moderate
solubility in polar organic solvents such as ethanol, methanol, and DMSO. The aromatic
rings and the chlorine atom will likely limit its solubility in water.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2627572/docs?utm_src=pdf-body#2-chloro-n-2-furylmethyl-isonicotinamide-smiles-and-inchikey-data
https://www.benchchem.com/product/b2627572/docs?utm_src=pdf-body#2-chloro-n-2-furylmethyl-isonicotinamide-smiles-and-inchikey-data
https://www.benchchem.com/product/b2627572/docs?utm_src=pdf-body#2-chloro-n-2-furylmethyl-isonicotinamide-smiles-and-inchikey-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2627572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Melting Point: As a crystalline solid, it is expected to have a relatively high melting point,
typical for aromatic amides.

 Stability: The compound is expected to be stable under standard laboratory conditions. The
amide bond may be susceptible to hydrolysis under strong acidic or basic conditions.

Potential Pharmacological Applications

The structural motifs of 2-Chloro-N-(2-furylmethyl)isonicotinamide suggest several potential
areas for pharmacological investigation:

o Antitubercular Activity: Isonicotinamide derivatives are known to be effective against
Mycobacterium tuberculosis.[1] The 2-chloro substitution could enhance this activity.

» Anti-inflammatory and Analgesic Effects: Many N-aryl and N-alkyl nicotinamide derivatives
exhibit anti-inflammatory and analgesic properties.

o Enzyme Inhibition: The heterocyclic rings and the amide linkage provide multiple points for
interaction with enzyme active sites, suggesting potential as an enzyme inhibitor.

Conclusion

While 2-Chloro-N-(2-furylmethyl)isonicotinamide is not a widely characterized compound, its
chemical identity and a reliable synthetic route can be confidently proposed based on
fundamental chemical principles. The inferred physicochemical and pharmacological properties
provide a strong rationale for its synthesis and further investigation as a potential therapeutic
agent. This technical guide serves as a foundational resource for researchers interested in
exploring the chemistry and biological activity of this and related novel heterocyclic

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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